Cas no 1807133-85-2 (4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine
• CAS No: 1807133-85-2
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4881589
• Update Time: 2025-10-28

4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-2-3-1-4(6(9)10)13-7(11)5(3)12/h1,6H,2H2
• InChI Key： MEJSMELLKRGAPA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CBr)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine

4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine: A Comprehensive Overview

The compound with CAS No. 1807133-85-2, known as 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple halogenated groups, making it a valuable substrate for various chemical transformations.

The pyridine ring serves as the central framework of this molecule, with substituents at positions 2, 3, 4, and 6. The presence of fluorine, bromine, and iodine atoms introduces unique electronic and steric properties, which are critical for its reactivity and applications. Recent studies have highlighted the importance of such halogenated pyridines in the development of advanced materials and bioactive compounds.

One of the most notable features of 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine is its versatility in chemical reactions. The bromomethyl group at position 4 and the difluoromethyl group at position 6 provide excellent sites for nucleophilic substitution and electrophilic addition reactions. These reactions are pivotal in the synthesis of more complex molecules, including those with potential pharmaceutical applications.

Recent research has focused on the use of this compound as a building block in the construction of heterocyclic frameworks. For instance, studies published in *Journal of Organic Chemistry* have demonstrated its utility in forming fused pyridine systems with unprecedented efficiency. The ability to control the regioselectivity of these reactions has been a major breakthrough, enabling the synthesis of highly functionalized molecules.

In addition to its role in organic synthesis, 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine has shown promise in materials science applications. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers at Stanford University have reported that incorporating this compound into polymer blends significantly enhances their charge transport properties.

The presence of multiple halogen atoms also imparts unique photophysical properties to this compound. Studies conducted at the University of Cambridge have revealed that it exhibits strong fluorescence under UV light, making it a potential candidate for use in sensors and imaging agents.

Despite its numerous advantages, the synthesis of 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine remains challenging due to the sensitivity of its halogenated substituents. Traditional methods often involve multi-step procedures with low yields, prompting researchers to explore more efficient synthetic routes.

Recent advancements in catalytic chemistry have provided new avenues for synthesizing this compound. A study published in *Nature Communications* described the use of palladium-catalyzed cross-coupling reactions to assemble the molecule with high precision. This approach not only improves yield but also reduces reaction time, making it more practical for large-scale production.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-2-fluoro-3-iodopyridine (CAS No. 1807133-85-2) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, driving advancements in organic synthesis, materials science, and pharmacology.